4-(6-(1H-imidazol-1-yl)-2-methylpyrimidin-4-yl)-N-(2-methoxyphenyl)piperazine-1-carboxamide

• IUPAC Name: 4-(6-imidazol-1-yl-2-methylpyrimidin-4-yl)-N-(2-methoxyphenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C20H23N7O2/c1-15-22-18(13-19(23-15)27-8-7-21-14-27)25-9-11-26(12-10-25)20(28)24-16-5-3-4-6-17(16)29-2/h3-8,13-14H,9-12H2,1-2H3,(H,24,28)
• InChI Key: VGXQNRPOYOZQLH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCN(CC2)C(=O)NC3=CC=CC=C3OC)N4C=CN=C4
• Molecular Formula: C20H23N7O2
• Molecular Weight: 393.4 g/mol

Description

4-(6-(1H-imidazol-1-yl)-2-methylpyrimidin-4-yl)-N-(2-methoxyphenyl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C20H23N7O2 and its molecular weight is 393.451. The purity is usually 95%.
BenchChem offers high-quality 4-(6-(1H-imidazol-1-yl)-2-methylpyrimidin-4-yl)-N-(2-methoxyphenyl)piperazine-1-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(6-(1H-imidazol-1-yl)-2-methylpyrimidin-4-yl)-N-(2-methoxyphenyl)piperazine-1-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Structure Analysis

A study by Richter et al. (2023) detailed the synthesis of methyl 1-[(6-methoxy-5-methylpyrimidin-4-yl)methyl]-1H-benzo[d]imidazole-7-carboxylate, a related compound produced as a side product during the synthesis of antitubercular agents. This research contributes to the understanding of the chemical properties and synthesis pathways of related compounds, enhancing our knowledge of 4-(6-(1H-imidazol-1-yl)-2-methylpyrimidin-4-yl)-N-(2-methoxyphenyl)piperazine-1-carboxamide (Richter et al., 2023).

Synthesis Techniques

Shahinshavali et al. (2021) described an alternative route for synthesizing a compound structurally similar to the one . This research is important for developing efficient synthesis methods for similar compounds, which could be relevant for producing 4-(6-(1H-imidazol-1-yl)-2-methylpyrimidin-4-yl)-N-(2-methoxyphenyl)piperazine-1-carboxamide (Shahinshavali et al., 2021).

Mixed Ligand Complexes

Mundwiler et al. (2004) explored mixed ligand fac-tricarbonyl complexes involving imidazole and piperazine derivatives. Their research can shed light on the potential applications of these complexes in various fields, including the compound (Mundwiler et al., 2004).

Synthesis of Related Compounds

Gao et al. (2008) synthesized carbon-11-labeled carboxamide derivatives with structural similarities to the compound . Their research focuses on potential PET radioligands for imaging of dopamine receptors, indicating possible applications in neuroimaging and neurology (Gao et al., 2008).

Design and Synthesis for Biological Applications

Parveen et al. (2017) conducted a study on pyrimidine-piperazine-chromene and -quinoline conjugates, assessing their estrogen receptor binding affinity and molecular docking. Such studies are significant for understanding how similar compounds, including 4-(6-(1H-imidazol-1-yl)-2-methylpyrimidin-4-yl)-N-(2-methoxyphenyl)piperazine-1-carboxamide, interact with biological targets (Parveen et al., 2017).